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Compound of Interest

Compound Name: Fitc-DQMD-FMK

Cat. No.: B1574901 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle of the Assay
The activation of a family of cysteine proteases, known as caspases, is a fundamental event in

the process of apoptosis, or programmed cell death.[1][2] Among these, Caspase-3 is

considered a key executioner caspase, responsible for cleaving a multitude of cellular proteins,

leading to the systematic disassembly of the cell. The detection of active Caspase-3 is,

therefore, a widely accepted hallmark of apoptosis.

The FITC-DQMD-FMK assay is a sensitive and specific method for detecting active caspases

in living cells.[3] This assay employs a cell-permeable probe consisting of three key

components:

FITC (Fluorescein isothiocyanate): A green fluorescent dye that allows for detection by

fluorescence microscopy, flow cytometry, or a microplate reader.

DQMD (Asp-Gln-Met-Asp): A tetrapeptide sequence that is a variation of the canonical

Caspase-3 recognition motif, DEVD (Asp-Glu-Val-Asp).[4][5] While DEVD is the optimal

sequence, other variations are recognized and cleaved by effector caspases.[4] This

sequence guides the probe to the active site of the target caspase.

FMK (Fluoromethylketone): A reactive group that forms a covalent, irreversible bond with the

cysteine residue in the active site of the caspase.[3]
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Mechanism of Action: The non-toxic, cell-permeable FITC-DQMD-FMK probe readily diffuses

into cells. In apoptotic cells where caspases are active, the probe's peptide sequence (DQMD)

binds to the enzyme's active site.[3] The FMK group then forms an irreversible covalent bond

with the caspase.[3] This action permanently attaches the fluorescent FITC molecule to the

active enzyme. Unbound probe is washed away, and the resulting fluorescence intensity within

the cell is directly proportional to the amount of active caspase, providing a clear marker for

cells undergoing apoptosis.[6][7] This method is robust, allowing for the quantification of

apoptotic cells and the study of apoptosis kinetics.[8]

Visualizations
Apoptosis is triggered through two primary pathways: the extrinsic (death receptor-mediated)

and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of

executioner caspases like Caspase-3.[9][10]

Extrinsic Pathway: Initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α)

to their corresponding death receptors on the cell surface.[11] This leads to the recruitment

of adaptor proteins and pro-caspase-8, forming the Death-Inducing Signaling Complex

(DISC), where Caspase-8 is activated.[11]

Intrinsic Pathway: Triggered by intracellular stress signals such as DNA damage or growth

factor withdrawal.[11] This leads to the release of cytochrome c from the mitochondria.[10] In

the cytosol, cytochrome c binds to Apaf-1, which then recruits and activates pro-caspase-9 in

a complex called the apoptosome.[10]

Execution Phase: Activated initiator caspases (Caspase-8 and Caspase-9) then cleave and

activate the executioner pro-caspase-3.[2][12] Active Caspase-3 proceeds to cleave critical

cellular substrates, leading to the morphological and biochemical changes characteristic of

apoptosis.

Caption: Caspase activation pathways leading to apoptosis.

The general workflow for the FITC-DQMD-FMK assay is straightforward and can be adapted

for analysis by flow cytometry, fluorescence microscopy, or plate reader.

Caption: General experimental workflow for the FITC-DQMD-FMK assay.
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This diagram illustrates the logical relationship of how the FITC-DQMD-FMK probe specifically

labels active caspases.

Caption: Mechanism of irreversible binding and fluorescence labeling.

Detailed Experimental Protocols
Note: These protocols are adapted from standard procedures for similar FITC-labeled caspase

inhibitors (e.g., FITC-DEVD-FMK) and should be optimized for your specific cell type and

experimental conditions.[6][13][14]

FITC-DQMD-FMK Stock Solution: Prepare a 2-5 mM stock solution in anhydrous DMSO.[13]

For a vial containing 100 µg (assuming MW ~1000 g/mol ), adding 20-50 µL of DMSO would

yield a 10-4 mM solution. Store in small aliquots at -20°C, protected from light and moisture.

Wash Buffer: 1X Phosphate-Buffered Saline (PBS) or Hanks' Balanced Salt Solution

(HBSS).

Control Inhibitor (Optional): A pan-caspase inhibitor like Z-VAD-FMK can be used as a

negative control to demonstrate the specificity of the FITC probe.[14][15]

Induce Apoptosis: Seed cells at a density of 1 x 10⁶ cells/mL. Treat cells with the desired

apoptotic stimulus for the appropriate duration. Concurrently, maintain an untreated control

cell culture.[6]

Negative Control (Optional): To an aliquot of induced cells, add a pan-caspase inhibitor (e.g.,

Z-VAD-FMK at a final concentration of 20 µM) and incubate for 15-30 minutes prior to adding

the FITC probe. This will inhibit caspase activity and should result in a low fluorescence

signal.[14]

Labeling: Aliquot 300 µL of the cell suspension into flow cytometry tubes for each condition

(untreated, treated, treated + control inhibitor).[6]

Add Probe: Add the FITC-DQMD-FMK stock solution to each tube to achieve a final

concentration of 5-10 µM (e.g., add 1 µL of a 3 mM stock to 300 µL of cells for a 10 µM final

concentration). Mix gently.
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Incubation: Incubate the cells for 30-60 minutes at 37°C in a 5% CO₂ incubator, protected

from light.[6][13]

Washing: Centrifuge the cells at 300-400 x g (approx. 3000 rpm) for 5 minutes.[6] Discard

the supernatant.

Resuspend: Resuspend the cell pellet in 0.5 mL of Wash Buffer. Centrifuge again. Repeat

this wash step once more to ensure removal of unbound probe.[6]

Analysis: Resuspend the final cell pellet in 300-500 µL of Wash Buffer. Keep samples on ice

and protected from light. Analyze by flow cytometry, typically using the FL1 channel (FITC).

[14]

Induce Apoptosis: Seed cells on glass coverslips or in chamber slides. Grow to the desired

confluency and induce apoptosis as described above.

Labeling: Remove the culture medium and add fresh medium containing the FITC-DQMD-
FMK probe at a final concentration of 5-10 µM.

Incubation: Incubate for 30-60 minutes at 37°C in a 5% CO₂ incubator, protected from light.

Washing: Carefully remove the labeling medium. Gently wash the cells twice with 1 mL of

Wash Buffer.

Fixation (Optional): Cells can be fixed with 4% paraformaldehyde for 15 minutes at room

temperature if desired, followed by washing with PBS. However, for live-cell imaging, skip

this step.

Mounting: Mount the coverslip onto a microscope slide using a mounting medium (with DAPI

for nuclear counterstaining, if desired).

Analysis: Observe the cells using a fluorescence microscope with a standard FITC filter set

(Excitation ~485 nm, Emission ~535 nm).[15] Apoptotic cells will exhibit bright green

fluorescence.
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Quantitative data obtained from FITC-caspase inhibitor assays are typically presented as the

percentage of fluorescently-positive cells or as a change in mean fluorescence intensity (MFI).

The following tables provide representative data from hypothetical experiments.

Table 1: Flow Cytometry Analysis of Apoptosis (Data is representative and will vary by cell type

and stimulus)

Treatment Group Duration (hours)
% FITC-Positive
Cells (Apoptotic)

Mean Fluorescence
Intensity (MFI)

Untreated Control 24 3.5% 150

Drug X (10 µM) 12 25.8% 850

Drug X (10 µM) 24 65.2% 2100

Drug X + Z-VAD-FMK 24 5.1% 180

Staurosporine (1 µM) 6 88.9% 3500

Table 2: Microplate Reader Analysis of Apoptosis (Data is representative and will vary by cell

type and stimulus)

Treatment Group Concentration
Relative Fluorescence
Units (RFU) at 4 hours

Untreated Control - 1,250

Compound Y 1 µM 3,400

Compound Y 10 µM 11,500

Compound Y 100 µM 25,800

Positive Control (Etoposide) 50 µM 22,100

Application Notes
Specificity: While the DQMD sequence is designed for effector caspases like Caspase-3/7,

there can be some overlap in substrate specificity among caspases.[16] For definitive
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identification, consider using additional methods like Western blotting for cleaved Caspase-3.

Multiplexing: The FITC-DQMD-FMK assay can be combined with other apoptotic markers for

a more comprehensive analysis.[8] For example, it can be used with markers of membrane

integrity like Propidium Iodide (PI) or 7-AAD to distinguish between early apoptotic (FITC-

positive, PI-negative) and late apoptotic/necrotic cells (FITC-positive, PI-positive).[17]

Time Course: Caspase activation is a transient event. It is crucial to perform a time-course

experiment to determine the optimal time point for measuring apoptosis in your specific

model system.

Controls are Critical: Always include an untreated (negative) control and a known apoptosis

inducer (positive) control. Using a pan-caspase inhibitor like Z-VAD-FMK can confirm that the

observed fluorescence is caspase-dependent.[18]

Photostability: FITC is susceptible to photobleaching. Minimize light exposure during

incubation and analysis steps. Use anti-fade mounting media for microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Apoptosis Caspase Pathways: R&D Systems [rndsystems.com]

2. Caspase 3 - Wikipedia [en.wikipedia.org]

3. Fitc-DQMD-FMK () for sale [vulcanchem.com]

4. Caspases and their substrates - PMC [pmc.ncbi.nlm.nih.gov]

5. files.core.ac.uk [files.core.ac.uk]

6. Caspase-3 Detection Kit (FITC-DEVD-FMK) | QIA91 [merckmillipore.com]

7. researchgate.net [researchgate.net]

8. Fluorochrome-labeled inhibitors of caspases: convenient in vitro and in vivo markers of
apoptotic cells for cytometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1574901?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21057924/
https://pubmed.ncbi.nlm.nih.gov/14608638/
https://www.abcam.com/ps/products/65/ab65614/documents/ab65614%20Caspase%208%20active%20FITC%20Staining%20Kit%20Protocol%20ver3a%20(website).pdf
https://www.benchchem.com/product/b1574901?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/resources/articles/apoptosis-caspase-pathways
https://en.wikipedia.org/wiki/Caspase_3
https://www.vulcanchem.com/product/vc3658193
https://pmc.ncbi.nlm.nih.gov/articles/PMC5520456/
https://files.core.ac.uk/download/pdf/214032495.pdf
https://www.merckmillipore.com/INTL/en/product/Caspase-3-Detection-Kit-FITC-DEVD-FMK,EMD_BIO-QIA91
https://www.researchgate.net/publication/47701764_Fluorochrome-Labeled_Inhibitors_of_Caspases_Convenient_In_Vitro_and_In_Vivo_Markers_of_Apoptotic_Cells_for_Cytometric_Analysis
https://pubmed.ncbi.nlm.nih.gov/21057924/
https://pubmed.ncbi.nlm.nih.gov/21057924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. [PDF] Biochemical pathways of caspase activation during apoptosis. | Semantic Scholar
[semanticscholar.org]

10. Biochemical Pathways of Caspase Activation During Apoptosis | Annual Reviews
[annualreviews.org]

11. Caspase Activation Pathways: an Overview - Holland-Frei Cancer Medicine - NCBI
Bookshelf [ncbi.nlm.nih.gov]

12. Caspase-3 Regulatory Mechanisms - Proteopedia, life in 3D [proteopedia.org]

13. docs.aatbio.com [docs.aatbio.com]

14. abcam.co.jp [abcam.co.jp]

15. Caspase-9 Detection Kit (FITC-LEHD-FMK) | QIA115 [merckmillipore.com]

16. Structural and functional definition of the specificity of a novel caspase-3 inhibitor, Ac-
DNLD-CHO - PMC [pmc.ncbi.nlm.nih.gov]

17. Intracellular determination of activated caspases (IDAC) by flow cytometry using a
pancaspase inhibitor labeled with FITC - PubMed [pubmed.ncbi.nlm.nih.gov]

18. abcam.com [abcam.com]

To cite this document: BenchChem. [Application Notes and Protocols: FITC-DQMD-FMK
Assay for Quantifying Apoptosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574901#fitc-dqmd-fmk-assay-for-quantifying-
apoptosis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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